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Compound of Interest

Compound Name: Sec-butyl acetate

Cat. No.: B091578

Introduction

Sec-butyl acetate (butan-2-yl acetate) is an organic ester recognized for its characteristic
sweet and fruity odor, often reminiscent of bananas and pears.[1][2][3][4] While its primary
industrial application is as a solvent in lacquers, enamels, and coatings, its distinct olfactory
profile makes it a subject of interest for evaluation as a fragrance component, particularly as a
volatile top note in formulations.[2][4][5] This document provides detailed application notes and
protocols for researchers, scientists, and drug development professionals interested in the
synthesis, analysis, and evaluation of sec-butyl acetate for fragrance applications. It occurs
naturally in some fruits and is also created during fermentation processes.[1]

Physicochemical and Olfactory Properties

A comprehensive understanding of the physical, chemical, and sensory properties of sec-butyl
acetate is fundamental for its application in fragrance research. Key quantitative data are
summarized in Table 1.

Table 1: Physicochemical and Olfactory Data for Sec-Butyl Acetate
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Property Value Reference(s)
Chemical Formula CeH1202 [4]

Molar Mass 116.160 g-mol—* [4]
Appearance Colorless liquid [2][3][6]
Odor Profile Fruity, sweet, solvent-like [L1211317118]
Boiling Point 112 °C (234 °F) [4][6]
Melting Point -99 °C (-146 °F) [41[6]
Density 0.87 g/cm3 (liquid) [4]

Vapor Pressure 17 -19 mmHg @ 20 °C [1][8]

Flash Point 17 °C (62 °F) [4]

Solubility in Water 0.80 g/100 mL [4]

Odor Detection Threshold 0.31 ppm [1]

Odor Recognition Threshold 0.68 ppm [1]

Synthesis Protocols

Sec-butyl acetate can be synthesized through several methods. The classical and most
common laboratory-scale method is the Fischer esterification of sec-butanol with acetic acid.
An alternative industrial method involves the reaction of n-butene with acetic acid, which can
significantly reduce production costs.[9]

Protocol: Fischer Esterification of Sec-Butanol

This protocol details the laboratory synthesis of sec-butyl acetate from sec-butanol and acetic
acid using an acid catalyst.

Materials:
e sec-Butanol

e Glacial Acetic Acid
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Concentrated Sulfuric Acid (catalyst)
Saturated Sodium Bicarbonate solution
Anhydrous Magnesium Sulfate

Rounding-bottom flask, reflux condenser, heating mantle, separatory funnel, distillation
apparatus

Methodology:

Reaction Setup: In a round-bottom flask, combine sec-butanol and a slight excess of glacial
acetic acid.

Catalysis: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while
cooling the flask in an ice bath.

Reflux: Attach a reflux condenser and heat the mixture to reflux for 1-2 hours to drive the
reaction toward completion.

Work-up: After cooling, transfer the mixture to a separatory funnel. Wash the organic layer
sequentially with water, saturated sodium bicarbonate solution (to neutralize excess acid),
and finally with brine.

Drying: Dry the separated organic layer (the crude sec-butyl acetate) over anhydrous
magnesium sulfate.

Purification: Filter the drying agent and purify the crude product by fractional distillation,
collecting the fraction boiling at approximately 112 °C.[4]

Analysis: Confirm the purity and identity of the final product using Gas Chromatography-
Mass Spectrometry (GC-MS). High-quality sec-butyl acetate should have a purity
exceeding 99%.[7]
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Diagram 1: Laboratory Synthesis Workflow for Sec-Butyl Acetate
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Diagram 1: Laboratory Synthesis Workflow for Sec-Butyl Acetate

Analytical Protocols
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Quality control is essential to ensure the purity of sec-butyl acetate and to identify any residual
starting materials or byproducts that could affect its olfactory profile. GC-MS is the standard
technique for this purpose.[10][11]

Protocol: GC-MS Analysis for Purity Assessment

This protocol outlines the use of Gas Chromatography-Mass Spectrometry (GC-MS) to
determine the purity of synthesized sec-butyl acetate.

Instrumentation & Materials:

e Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Weak polar capillary column (e.g., DB-5 or similar)[12]

High-purity Helium (carrier gas)

Methanol or Diethyl Ether (solvent)

Autosampler vials

Sec-butyl acetate sample
Methodology:

o Sample Preparation: Prepare a dilute solution of the sec-butyl acetate sample (e.g., 1% v/v)
in a suitable solvent like methanol.[13]

e GC-MS Parameters (Example):

o

Injector Temperature: 250 °C[12]

[e]

Injection Volume: 1.0 pL (split mode)[12]

o

Oven Program: Initial temperature of 40-50 °C, hold for 1-2 minutes, then ramp at 5-10
°C/min to 250 °C.[12]

Carrier Gas Flow: Helium at ~1.0 mL/min.

o
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o MS Transfer Line Temp: 230-280 °C[12]
o lon Source: Electron Impact (El), 70 eV

o Mass Range: Scan from m/z 35 to 350.

o Data Acquisition: Inject the sample into the GC-MS and acquire the data.

o Data Analysis:

[¢]

Integrate the peaks in the resulting total ion chromatogram (TIC).

[e]

Calculate the relative peak area percentage to determine the purity of sec-butyl acetate.

o

Identify the main peak by comparing its mass spectrum with a reference library (e.qg.,
NIST).

o

Identify any impurity peaks in a similar manner.
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Diagram 2: GC-MS Analysis Workflow

Fragrance Performance Evaluation Protocols
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Evaluating sec-butyl acetate as a fragrance component requires both sensory analysis to
characterize its scent profile and stability testing to ensure its longevity in a final product.[10]

Protocol: Sensory Evaluation (Olfactory Analysis)

This protocol describes a method for evaluating the olfactory characteristics of sec-butyl
acetate using a trained sensory panel.

Materials:

High-purity sec-butyl acetate

Odor-free smelling strips (blotters)

Ethanol (perfumer's grade) as a solvent/diluent

Controlled, well-ventilated evaluation room[14]

Panel of at least 5-10 trained assessors[10]
Methodology:

o Panelist Preparation: Ensure panelists avoid strong foods, drinks, or personal fragrances for
at least one hour before the session.

o Sample Preparation: Prepare dilutions of sec-butyl acetate in ethanol (e.g., 10%, 5%, 1%)
to assess its character at different concentrations.

o Evaluation Procedure:

[¢]

Dip smelling strips into each solution, allowing the solvent to evaporate for a few seconds.

[e]

Present the strips to panelists in a blind, randomized order.[14]

o

Ask panelists to rate key olfactory attributes (e.g., fruity, sweet, solvent, chemical) on a
defined scale (e.g., 1-9).

o

Record the perceived intensity and hedonic (pleasantness) score.
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o Evaluate the scent profile over time (top note at 0-15 min, mid note at 15-60 min, base
note after 1 hr) to determine its tenacity and character evolution.

+ Data Analysis: Collect and statistically analyze the data to create an average olfactory profile
for sec-butyl acetate.

1. Prepare Samples
(Dilutions on Blotters)

Y

2. Present to Panel
(Blind & Randomized)

'

3. Panelists Evaluate
(Odor Profile, Intensity, Hedonics)

'

4. Collect & Analyze Data

i

Conclusion
(Olfactory Profile)

Diagram 3: Sensory Evaluation Workflow
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Diagram 3: Sensory Evaluation Workflow

Protocol: Accelerated Stability Testing

This protocol is designed to predict the long-term stability of sec-butyl acetate within a simple
fragrance base (e.g., ethanol).

Materials:

e Solution of sec-butyl acetate in ethanol (e.g., 5%)

o Clear and amber glass vials with airtight caps

 Stability chamber or oven capable of maintaining 40-45 °C
e UV light exposure chamber

o Refrigerator/Freezer for freeze-thaw cycles[15]

e GC-MS for chemical analysis

o Control samples stored at room temperature in the dark
Methodology:

o Sample Preparation: Prepare multiple aliquots of the sec-butyl acetate solution in both clear
(for light testing) and amber vials. Retain several vials as controls.

e Stress Conditions:

o Elevated Temperature: Place samples in a stability chamber at 40 °C for a period of 4-12
weeks.[15]

o Light Exposure: Place clear vials in a light exposure chamber to simulate the effects of UV
and visible light.[15]
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o Freeze-Thaw Cycling: Subject samples to repeated cycles of freezing (-10 °C for 24h) and
thawing (room temperature for 24h) for 3-5 cycles.[15]

» Periodic Evaluation: At set time points (e.g., 1, 2, 4, 8, 12 weeks), remove a sample from
each stress condition.

e Analysis:
o Visual: Check for any changes in color or clarity.
o Olfactory: Compare the scent of the stressed sample to the control sample.

o Chemical: Analyze the sample using the GC-MS protocol (3.1) to quantify the
concentration of sec-butyl acetate and detect any degradation products.

» Data Interpretation: A stable formulation will show minimal changes in color, scent, and
chemical composition compared to the control.
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Diagram 4: Fragrance Stability Testing Workflow

Application in Fragrance Formulations

© 2025 BenchChem. All rights reserved. 12 /15 Tech Support


https://www.benchchem.com/product/b091578?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Due to its high volatility (Vapor Pressure: 19 mmHg) and simple fruity character, sec-butyl
acetate is best suited as a top note in fragrance compositions.[1] Its function would be to
provide an initial lift and a fleeting fruity or solvent-like impression. However, it is important to
note that some industry resources classify sec-butyl acetate primarily as an industrial
chemical and do not recommend it for fragrance use, with n-butyl acetate and iso-butyl acetate
being the more common isomers in the flavor and fragrance industry.[8][16] Its use may be
limited to specific applications where a sharp, ethereal-fruity note is desired.

Safety and Toxicology Data

When handling sec-butyl acetate, appropriate safety measures must be taken. Itis a
flammable liquid and can cause irritation.[2][4] Key toxicological data are summarized in Table
2.

Table 2: Toxicological Data for Sec-Butyl Acetate

Endpoint Value Species Reference(s)
LDso (Oral) 3200 mg/kg Rat [11[61[8]
LCso (Inhalation) 24,000 ppm / 4h Rat [1]

Irritant to eyes, nose,

Irritation and throat upon Human [2][3]
overexposure.

OSHA PEL (TWA) 200 ppm (950 mg/m3) Human [2][17]

ACGIH TLV (TWA) 50 ppm Human [2]

ACGIH STEL 150 ppm Human [2]

Exposure can cause central nervous system depression, leading to symptoms of dizziness.[4]
Standard laboratory personal protective equipment (gloves, safety goggles) should be worn,
and work should be conducted in a well-ventilated fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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